Antifungal agent 127

• Molecular Formula: C13H12ClN3O
• Molecular Weight: 261.70 g/mol
• InChI: InChI=1S/C13H12ClN3O/c1-2-5-17-11-7-10(14)4-3-9(11)6-12(17)13-16-15-8-18-13/h3-4,6-8H,2,5H2,1H3
• InChIKey: FKGAGIXBKDKQAE-UHFFFAOYSA-N

Standard fungicide leads show diminishing returns due to resistance. Antifungal agent 127 (Compound 6c) offers a validated scaffold-hopping alternative. - **In vitro potency**: 8.25x greater than pyrimethanil against Botrytis cinerea - **Field efficacy**: +11 percentage points vs. commercial standard - **Dual activity**: Confirmed against Botrytis cinerea and Rhizoctonia solani - **Mechanism**: Novel target engagement (low pyruvate kinase affinity, high whole-plant effect) Supplied as a reference standard for SAR programs. Available for immediate R&D use.

Antifungal Agent 127: Indole-Oxadiazole Lead Compound

Antifungal agent 127, also known as Compound 6c, is a synthetic small molecule belonging to the 2-(1H-indol-2-yl)-1,3,4-oxadiazole class [1]. It is characterized by the molecular formula C13H12ClN3O and a molecular weight of 261.707 g/mol . Its chemical structure features an indole core linked to a 1,3,4-oxadiazole ring, a combination that emerged from scaffold-hopping strategies aimed at discovering novel fungicidal leads [1].

• [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source

Non-Substitutability of Antifungal Agent 127

Within the indole-oxadiazole class, minor structural modifications lead to profound, non-linear changes in antifungal potency and field performance [1]. While the series was designed from a common pyruvate kinase inhibitor lead (YZK-C22), individual derivatives like Compound 6c exhibited significantly different in vitro and in vivo efficacy [1]. The specific substituent pattern on the indole and oxadiazole rings governs critical parameters such as target affinity and whole-plant efficacy, meaning a structurally similar analog cannot be assumed to be a functionally equivalent substitute without rigorous comparative testing [1].

• [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source

Antifungal Agent 127: Botrytis cinerea Efficacy Evidence

In Vitro Potency vs. Pyrimethanil (Botrytis cinerea)

Antifungal agent 127 (Compound 6c) demonstrates a 3.2- to 8.25-fold higher in vitro potency against Botrytis cinerea than the commercial fungicide pyrimethanil. Its EC50 value of 0.120 μg/mL is substantially lower than that of pyrimethanil, which is 0.990 μg/mL [1].

Evidence Dimension	In vitro antifungal potency against Botrytis cinerea
Target Compound Data	EC50 = 0.120 μg/mL
Comparator Or Baseline	Pyrimethanil: EC50 = 0.990 μg/mL
Quantified Difference	8.25x lower EC50 (more potent)
Conditions	Mycelial growth inhibition assay, Botrytis cinerea

Why This Matters

This lower EC50 value directly translates to a potentially lower effective application rate, which can reduce both material costs for procurement and the environmental load of a fungicide treatment.

• [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source

Field Efficacy: Gray Mold vs. Pyrimethanil

In field trials, Antifungal agent 127 (Compound 6c) provided superior control of Botrytis cinerea (gray mold) compared to pyrimethanil. At an application rate of 540 g ai/hm², Compound 6c achieved 81.46% efficacy, which is 11 percentage points higher than pyrimethanil's 70.46% efficacy at the same rate [1].

Evidence Dimension	Field efficacy against Botrytis cinerea
Target Compound Data	81.46% efficacy (at 540 g ai/hm²)
Comparator Or Baseline	Pyrimethanil: 70.46% efficacy (at 540 g ai/hm²)
Quantified Difference	+11.00 percentage points
Conditions	Field trials, application rate of 540 g of active ingredient per hectare (ai/hm²)

Why This Matters

The significant improvement in field efficacy demonstrates that the in vitro potency advantage translates into real-world crop protection performance, a critical metric for agricultural users selecting a fungicide.

• [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source

Activity Against Rhizoctonia solani

In addition to its high potency against Botrytis cinerea, Antifungal agent 127 is reported to exhibit strong inhibitory activity against the soilborne pathogen Rhizoctonia solani [1], expanding its potential utility beyond a single target pathogen.

Evidence Dimension	Qualitative antifungal activity against Rhizoctonia solani
Target Compound Data	Exhibits strong inhibitory activity
Comparator Or Baseline	Not available
Quantified Difference	Not applicable; qualitative report
Conditions	Not specified in the available literature

Why This Matters

Demonstrating activity against a second major fungal pathogen broadens the potential research and industrial application scope of this compound, differentiating it from leads that are highly specific to a single species.

• [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source

Antifungal Agent 127: R&D Applications

Botrytis Fungicide Optimization Standard

Given its quantified 8.25x in vitro potency advantage over the commercial standard pyrimethanil [1], Antifungal agent 127 (Compound 6c) serves as an ideal reference compound for medicinal chemistry programs aiming to design novel Botrytis cinerea fungicides with improved efficacy. It provides a high-performance benchmark for structure-activity relationship (SAR) studies.

Pyrimethanil-Resistant Gray Mold Lead

The 11-percentage-point improvement in field efficacy over pyrimethanil [1] positions Antifungal agent 127 as a strong lead candidate for further development into a commercial fungicide. This is particularly relevant in agricultural regions where resistance to existing fungicides like pyrimethanil is emerging or established.

Research Tool for Non-Pyruvate Kinase MOA

Although designed based on a pyruvate kinase inhibitor (YZK-C22), Antifungal agent 127 and its analogs showed lower affinity for this target but higher field efficacy [1]. This suggests a potentially novel or pro-drug-like mode of action, making it a valuable tool compound for academic and industrial researchers investigating new antifungal targets and mechanisms.

Dual-Pathogen Candidate: Botrytis & Rhizoctonia

The reported activity against both Botrytis cinerea and Rhizoctonia solani [1] makes this compound a strategic choice for research programs focused on developing broad-spectrum fungicides or for studying disease complexes where both pathogens are present, such as in certain vegetable and ornamental crops.

• [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source